Cas no 110117-83-4 (1-Methyl-D-tryptophan)

• Product Name: 1-Methyl-D-tryptophan
• CAS No: 110117-83-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.2518
• MDL: MFCD00274271
• CID: 185479
• PubChem ID: 24868706
• Update Time: 2025-09-28

1-Methyl-D-tryptophan Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-D-Trp
• (R)-2-Amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
• 1-Me-D-Trp
• 1-Methyl-D-tryptophan
• NLG-8189
• IndoxiMod
• D-Trp(Me)-OH
• 1-Methyl-D-tryptophane
• Indoximod (NLG-8189）
• 1-METHYL-D-TRYPTOPHAN 95%
• D-Tryptophan, 1-methyl-
• D-1MT
• D-1-methyltryptophan
• D-(+)-1-Methyltryptophan
• TX5CYN1KMZ
• 1-Methyltryptophan
• (2R)-2-amino-3-(1-methylindol-3-yl)propanoic acid
• (2R)-2-amino-3-(1-methyl-3-indolyl)propanoic acid
• 1-MT
• (2R)-2-azanyl-3-(1-methylindol-3-yl)propanoic acid
• (2R)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
• D-l-Methyltryptophan
• SMP2_000028
• MFCD00274271
• HY-16724
• CHEMBL571209
• s7756
• D10640
• BRD-K93255255-001-01-3
• N-1-Methyl-D-tryptophan
• 1-Methyl-D-tryptophan, 95%
• INDOXIMOD [WHO-DD]
• BDBM50207089
• GTPL8226
• BRD-K93255255-001-02-1
• Indoximod [USAN:INN]
• DTXSID40911500
• DB-002380
• J-002381
• AKOS015850753
• CHEBI:230682
• NLG 8189
• Indoximod (NLG-8189)?
• UNII-TX5CYN1KMZ
• INDOXIMOD [INN]
• NSC-721782
• 1-methyltryptophan, d-
• CS-4941
• NS00068184
• F20545
• (2R)-2-azaniumyl-3-(1-methylindol-3-yl)propanoate
• 110117-83-4
• AS-15999
• indoximod [USAN]
• NLG-8189; D1MT; 1-methyl-D-tryptophan
• 1-Methyl-D-tryptophan; 2: PN: WO2007050405 PAGE: 28 Claimed Protein; D-(+)-1-Methyltryptophan; D-1-Methyltryptophan; Indoximod
• Q27078057
• 1-Methyl-D-tryptophan (H-D-Trp(Me)-OH)
• D-Tryptophen, 1-methyl-
• NSC721782
• ZADWXFSZEAPBJS-SNVBAGLBSA-N
• CCG-266709
• Indoximod (USAN/INN)
• AC-32784
• NCGC00346842-01
• SCHEMBL934800
• DB12827
• NSC 721782
• AKOS015898463

• MDL： MFCD00274271
• Inchi： 1S/C12H14N2O2/c1-14-7-8(6-10(13)12(15)16)9-4-2-3-5-11(9)14/h2-5,7,10H,6,13H2,1H3,(H,15,16)/t10-/m1/s1
• InChI Key： ZADWXFSZEAPBJS-SNVBAGLBSA-N
• SMILES： O([H])C([C@@]([H])(C([H])([H])C1=C([H])N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H])=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 68.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.28
• Melting Point: 242-245 °C (lit.)
• Boiling Point: 429.3±35.0 °C at 760 mmHg
• Flash Point: 213.4±25.9 °C
• Refractive Index: 1.625
• PSA: 68.25
• LogP: 1.83300
• Specific Rotation: 12.4 º (c = 2 in acetic acid)
• Optical Activity: [α]22/D +12.4°, c = 2 in acetic acid
• Solubility: Not determined

1-Methyl-D-tryptophan Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Methyl-D-tryptophan

Introduction to 1-Methyl-D-tryptophan (CAS No: 110117-83-4) and Its Emerging Applications in Chemical Biology and Medicine

1-Methyl-D-tryptophan (CAS No: 110117-83-4) is a unique derivative of the essential amino acid tryptophan, characterized by the presence of a methyl group at the C1 position and the D-stereoisomer configuration. This compound has garnered significant attention in recent years due to its distinct biochemical properties and potential therapeutic applications. As a member of the tryptophan family, it shares structural similarities with its parent molecule but exhibits distinct metabolic pathways and pharmacological effects, making it a subject of intense research interest.

The chemical structure of 1-Methyl-D-tryptophan (CAS No: 110117-83-4) consists of an indole ring fused to an alanine-like side chain, with the D-stereoisomer indicating a mirror-image configuration compared to the L-stereoisomer commonly found in biological systems. This structural distinction imparts unique interactions with biological targets, including enzymes and receptors, which are critical for understanding its mechanism of action. The methyl group at the C1 position further modulates its metabolic stability and bioavailability, offering potential advantages in drug development.

In recent years, 1-Methyl-D-tryptophan (CAS No: 110117-83-4) has been explored for its role in modulating neurotransmitter systems, particularly serotonin and melatonin pathways. Serotonin, a key neurotransmitter involved in mood regulation, sleep-wake cycles, and appetite control, is synthesized from tryptophan. The modified structure of 1-Methyl-D-tryptophan (CAS No: 110117-83-4) may influence serotonin production without directly competing with endogenous tryptophan, providing a novel approach to therapeutic intervention. Preliminary studies suggest that this compound may enhance serotonin receptor binding affinity while minimizing side effects associated with unmodified tryptophan derivatives.

Moreover, research has highlighted the potential of 1-Methyl-D-tryptophan (CAS No: 110117-83-4) in immunomodulation. Tryptophan metabolism is closely linked to immune responses through the kynurenine pathway, which produces both immunosuppressive and pro-inflammatory metabolites. By selectively modulating this pathway, 1-Methyl-D-tryptophan (CAS No: 110117-83-4) may offer a balanced approach to managing immune-related disorders such as autoimmune diseases and chronic inflammation. Recent preclinical studies have demonstrated its ability to attenuate inflammatory responses while preserving immune defense mechanisms against pathogens.

The pharmacokinetic profile of 1-Methyl-D-tryptophan (CAS No: 110117-83-4) is another area of active investigation. Unlike L-trryptophan, which undergoes rapid metabolism via the kynurenine pathway, the methylated and D-stereoisomerized form exhibits prolonged circulation time and reduced enzymatic degradation. This enhanced stability could lead to improved therapeutic efficacy with fewer dosing requirements. Additionally, studies indicate that 1-Methyl-D-tryptophan (CAS No: 110117-83-4) crosses the blood-brain barrier more efficiently than its parent compound, suggesting potential applications in central nervous system disorders.

In the context of drug development, 1-Methyl-D-tryptophan (CAS No: 110117-83-4) serves as a valuable scaffold for designing novel therapeutic agents. Its unique structural features allow for modifications that can fine-tune pharmacological properties such as potency, selectivity, and solubility. Researchers are exploring derivatives of 1-Methyl-D-tryptophan (CAS No: 110117-83-4) that combine its benefits with additional functionalities tailored for specific medical conditions. For instance, conjugation with targeting ligands could enhance its delivery to specific tissues or cells, improving treatment outcomes.

Emerging evidence also suggests that 1-Methyl-D-tryptophan (CAS No: 110117-83-4) may have applications in neuroprotection and cognitive enhancement. The indole moiety present in its structure shares similarities with neuroprotective compounds such as melatonin and indoleamine 2,3-dioxygenase (IDO) inhibitors. Studies have shown that 1-Methyl-D-tryp...